Cas no 34191-31-6 (1,3-Benzenediol,4-[2-(2-methylphenyl)diazenyl]-)

1,3-Benzenediol,4-[2-(2-methylphenyl)diazenyl]- structure
34191-31-6 structure
Product Name:1,3-Benzenediol,4-[2-(2-methylphenyl)diazenyl]-
CAS No:34191-31-6
MF:C13H12N2O2
MW:228.246582984924
CID:309769
PubChem ID:118612
Update Time:2025-04-19

1,3-Benzenediol,4-[2-(2-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[2-(2-methylphenyl)diazenyl]-
    • (4Z)-3-hydroxy-4-[(2-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • (4Z)-3-hydroxy-4-[2-(2-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 4-(o-Tolylazo)resorcinol
    • 34191-31-6
    • EINECS 251-870-5
    • 4-[2-(2-Methylphenyl)diazenyl]-1,3-benzenediol
    • NS00060655
    • DTXSID001249499
    • Inchi: 1S/C13H12N2O2/c1-9-4-2-3-5-11(9)14-15-12-7-6-10(16)8-13(12)17/h2-8,16-17H,1H3/b15-14+
    • InChI Key: VIXGTWBKPFCGSF-CCEZHUSRSA-N
    • SMILES: OC1C=C(C=CC=1/N=N/C1C=CC=CC=1C)O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.7
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.21
  • Boiling Point: 376.8°Cat760mmHg
  • Flash Point: 181.7°C
  • Refractive Index: 1.608
  • PSA: 65.18

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